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Compound of Interest

Compound Name: Folinic acid calcium salt

Cat. No.: B532865

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Folinic acid, also known as leucovorin, is a metabolically active form of folic acid (Vitamin B9).
[1][2][3] It is a 5-formyl derivative of tetrahydrofolic acid and plays a crucial role in one-carbon
metabolism, which is essential for the synthesis of purines and pyrimidines, the building blocks
of DNA and RNA.[3] Unlike synthetic folic acid, folinic acid does not require reduction by the
enzyme dihydrofolate reductase (DHFR) to become biologically active.[1][4][5] This property
makes it invaluable in biomedical research and clinical applications, primarily in two key areas:

e "Rescue" Therapy in Methotrexate Treatment: Methotrexate is a chemotherapeutic agent
that inhibits DHFR, leading to a depletion of intracellular folates and subsequent cell death.
[3][5] Folinic acid is administered to "rescue"” normal cells from the toxic effects of high-dose
methotrexate by replenishing the folate pool, allowing for the continuation of DNA synthesis
and cell division.[2][3][6]

o Potentiation of 5-Fluorouracil (5-FU) Activity: In combination with the chemotherapeutic drug
5-fluorouracil (5-FU), folinic acid enhances its cytotoxic effects.[5][7][8] Folinic acid is
converted to 5,10-methylenetetrahydrofolate, which forms a stable ternary complex with 5-
FU's active metabolite (FAUMP) and the enzyme thymidylate synthase, leading to more
effective inhibition of DNA synthesis in cancer cells.[5]
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This document provides detailed protocols for the preparation of folinic acid calcium salt
stock solutions for use in various experimental settings, along with relevant data on its
solubility, stability, and storage.

Data Presentation
Physicochemical and Solubility Data

Property Value References

Leucovorin calcium, Calcium
Synonyms ) ) [9][10]
folinate, Citrovorum factor

C20H21CaN70O7 (anhydrous
Molecular Formula ) [11]
basis)

] 511.50 g/mol (anhydrous
Molecular Weight ) [10][11]
basis)

White to light yellow or
Appearance yellowish-white crystalline or [91[12]

amorphous powder

Sparingly soluble to very
soluble. Reported values

Solubility in Water range from ~0.3 mg/mL to 100 [12][13][14][15]
mg/mL. Solubility is pH-

dependent.

o Practically insoluble in ethanol
Solubility in Other Solvents [9][12]
and acetone.

Stability and Storage Recommendations
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Storage . Recommendati
Form Stability References
Temperature ons
Stable for years Store in a tightly
Room )
) when protected sealed, light-
Solid Powder Temperature or , _ [13]
from light and resistant
-20°C ) )
moisture. container.
For optimal
- _ results, prepare
Stability varies. )
fresh solution
Some sources
before each
recommend )
experiment. If
Aqueous Stock fresh
_ 2-8°C _ short-term [13][16][17]
Solution preparation. )
storage is
Others report )
. necessary, filter-
stability for 24 -
sterilize and
hours to 7 days.
store protected
from light.
For long-term
Can be stable for ]
experiments,
up to 30 days ] N
) ] ) consider stability
Diluted Aqueous 2-8°C or Room when diluted in
] data for the [18]
Solution Temperature 0.9% NaCl and »
specific
protected from ]
concentration

light.

and diluent used.

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Folinic Acid
Calcium Salt Stock Solution

This protocol describes the preparation of a standard stock solution for general cell culture use.

Materials:

¢ Folinic acid calcium salt powder
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Sterile, deionized, or distilled water (e.g., Water for Injection, WFI)
Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 um syringe filter

Sterile syringes and needles

Vortex mixer

Calibrated balance and weigh boats

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 10 mg of
folinic acid calcium salt powder and transfer it to a sterile conical tube.

Dissolution: Add 1 mL of sterile water to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (37°C) may aid dissolution if necessary.

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 pum syringe
filter into a new sterile tube. This step is crucial for cell culture applications to prevent
microbial contamination.[19]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes
(e.g., 50-100 pL) in sterile microcentrifuge tubes. Store the aliquots at 2-8°C for short-term
use (up to 24 hours) or at -20°C for longer-term storage. Avoid repeated freeze-thaw cycles.
For optimal results, it is highly recommended to prepare the solution fresh for each
experiment.[13][19]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

Procedure:
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e Thawing: If using a frozen stock solution, thaw an aliquot at room temperature or in a 37°C
water bath.

e Dilution: Dilute the 10 mg/mL stock solution to the desired final concentration using sterile
cell culture medium or phosphate-buffered saline (PBS). For example, to prepare a 100
pg/mL working solution, add 10 pL of the 10 mg/mL stock solution to 990 pL of culture
medium.

o Application: Add the appropriate volume of the working solution to your cell cultures to
achieve the final experimental concentration. For instance, a common experimental
concentration for methotrexate rescue is in the range of 1-10 pM.

Mandatory Visualizations
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Experimental Workflow: Preparation of Folinic Acid Calcium Salt Stock Solution
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Caption: Workflow for preparing a sterile stock solution of folinic acid calcium salt.
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Folinic Acid in Folate Metabolism and Drug Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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